Cas no 2171818-18-9 (2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171818-18-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6341025
• PubChem ID: 165545936
• Update Time: 2025-06-07

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid
• 2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanoyl]pyrrolidin-3-yl}acetic acid
• 2171818-18-9
• EN300-1510304

• Inchi： 1S/C28H34N2O5/c1-19(10-11-26(31)30-15-13-20(17-30)16-27(32)33)12-14-29-28(34)35-18-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,19-20,25H,10-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： ARZLGBDXIFSSFV-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid

Introduction to 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic Acid (CAS No. 2171818-18-9)

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid, identified by its CAS number 2171818-18-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrrolidine core, a fluorenyl methoxycarbonyl (FMOC) protected amino group, and a hexanoyl side chain. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The fluorenyl methoxycarbonyl moiety is particularly noteworthy, as it serves as a protective group for amino acids in peptide synthesis. However, in the context of this compound, it may play a dual role: not only as a protecting group but also as an anchor for further chemical modifications or interactions with biological targets. The pyrrolidine ring is another critical structural feature, often found in biologically active molecules due to its ability to mimic the conformational flexibility of natural amino acids. This structural motif is frequently incorporated into drug candidates to enhance binding affinity and metabolic stability.

The hexanoyl side chain contributes to the hydrophobicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Additionally, the presence of an acetic acid moiety at one end of the molecule suggests potential for further derivatization, such as esterification or amidation, to tailor its pharmacological properties. These structural elements collectively make 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural features of this compound suggest potential applications in the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Specifically, the fluorenyl methoxycarbonyl group could be used to link this compound to other pharmacophores or biomolecules via controlled deprotection reactions. This modular approach allows for the rapid assembly of complex drug candidates with tailored properties.

Furthermore, the pyrrolidine core and its interactions with biological targets have been extensively studied in the context of central nervous system (CNS) drugs. Pyrrolidine derivatives are known to exhibit favorable pharmacokinetic profiles and are often found in approved drugs due to their ability to cross the blood-brain barrier efficiently. The hexanoyl side chain, while contributing to hydrophobicity, may also play a role in modulating receptor binding affinity or enzyme inhibition kinetics. These properties make 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. These tools can be used to explore how modifications to the structure of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid could enhance its potency or selectivity. For instance, virtual screening algorithms can identify potential binding pockets on protein targets and suggest optimal positions for functional groups within this molecule.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves protecting group strategies, peptide coupling techniques, and careful purification steps to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been particularly useful in streamlining the production process.

In addition to its potential applications in drug discovery, 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-yl}acetic acid may find utility in biochemical research as a tool compound or intermediate for synthesizing more complex molecules. Its well-defined structure and functional groups make it a valuable building block for exploring new chemical reactions or developing novel synthetic routes.

The chemical properties of this compound also make it suitable for use as an analytical standard or reference material in quality control applications. Accurate identification and quantification of this substance are essential in ensuring the consistency and purity of pharmaceutical products derived from it.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 2-{1-6-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-4-methylhexanoylpyrrolidin-3-y}acetic acid (CAS No. 217181818) will remain at the forefront of pharmaceutical innovation. Their unique structural features offer opportunities for designing next-generation therapeutics with improved efficacy, safety profiles, and patient outcomes.